Phenyl-beta-D-glucuronide
Phenyl-beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
17685-05-1
VCID:
VC0013833
InChI:
InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H14O7
Molecular Weight:
270.23 g/mol
Phenyl-beta-D-glucuronide
CAS No.: 17685-05-1
VCID: VC0013833
Molecular Formula: C12H14O7
Molecular Weight: 270.23 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 17685-05-1 |
|---|---|
| Product Name | Phenyl-beta-D-glucuronide |
| Molecular Formula | C12H14O7 |
| Molecular Weight | 270.23 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChIKey | WVHAUDNUGBNUDZ-GOVZDWNOSA-N |
| SMILES | C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | Phenyl β-D-Glucopyranosiduronic Acid; Phenyl β-D-Glucosiduronic Acid; |
| PubChem Compound | 87235 |
| Last Modified | Sep 14 2023 |
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